![molecular formula C19H23N5O3 B5666812 N-cyclopropyl-3-{5-[(1-methyl-1H-pyrrol-2-yl)(oxo)acetyl]-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl}propanamide](/img/structure/B5666812.png)
N-cyclopropyl-3-{5-[(1-methyl-1H-pyrrol-2-yl)(oxo)acetyl]-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl}propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to N-cyclopropyl-3-{5-[(1-methyl-1H-pyrrol-2-yl)(oxo)acetyl]-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl}propanamide involves intricate processes, including ring transformations and reactions with primary amines. For example, research by Kurihara et al. (1982) on cyclopropa[e]pyrazolo[1,5-a]pyrimidines outlines methods that could be relevant to synthesizing structurally similar compounds. These processes often involve catalytic hydrogenation and reaction with anilines or benzylamine, leading to various derivatives through ring fission or transformation (Kurihara, Nasu, & Tani, 1982).
Molecular Structure Analysis
The molecular structure of such compounds is characterized by complex arrangements of rings and functional groups. Studies like those conducted by Salaheldin (2009) on cyanoacetylation of 5-aminopyrazole offer insights into the formation of pyrazolo[3,4-d]pyrimidine derivatives, which help in understanding the structural aspects of related compounds through NMR spectroscopy and other analytical techniques (Salaheldin, 2009).
Chemical Reactions and Properties
The chemical reactivity of these compounds involves interactions with various reagents and conditions leading to diverse products. For instance, the work of Kurihara et al. (1981) on the reaction of cyclopropa pyrazolo pyrimidines with N-methylaniline shows the formation of different ring-transformed products, demonstrating the compound's versatility in chemical reactions (Kurihara, Tani, & Nasu, 1981).
properties
IUPAC Name |
N-cyclopropyl-3-[5-[2-(1-methylpyrrol-2-yl)-2-oxoacetyl]-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-2-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N5O3/c1-22-8-2-3-16(22)18(26)19(27)23-9-10-24-15(12-23)11-14(21-24)6-7-17(25)20-13-4-5-13/h2-3,8,11,13H,4-7,9-10,12H2,1H3,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTWGFZREJXPBOG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1C(=O)C(=O)N2CCN3C(=CC(=N3)CCC(=O)NC4CC4)C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.